Cas no 885459-69-8 ([(2-Bromophenyl)(phenyl)methyl](methyl)amine)

• Product Name: [(2-Bromophenyl)(phenyl)methyl](methyl)amine
• CAS No: 885459-69-8
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• CID: 5711110
• PubChem ID: 3857671
• Update Time: 2025-06-10

[(2-Bromophenyl)(phenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-07500
• [(2-BROMOPHENYL)(PHENYL)METHYL](METHYL)AMINE
• DTXSID201263499
• 2-Bromo-N-methyl-alpha-phenylbenzenemethanamine
• 1-(2-bromophenyl)-N-methyl-1-phenylmethanamine
• 885459-69-8
• CS-0301326
• AKOS017279193
• AKOS000122492
• [(2-Bromophenyl)(phenyl)methyl](methyl)amine

• Inchi： 1S/C14H14BrN/c1-16-14(11-7-3-2-4-8-11)12-9-5-6-10-13(12)15/h2-10,14,16H,1H3
• InChI Key： HUUOWYZTEOSVSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 275.03096g/mol
• Monoisotopic Mass: 275.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on [(2-Bromophenyl)(phenyl)methyl](methyl)amine

Comprehensive Overview of [(2-Bromophenyl)(phenyl)methyl](methyl)amine (CAS No. 885459-69-8)

The compound [(2-Bromophenyl)(phenyl)methyl](methyl)amine (CAS No. 885459-69-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 2-bromophenyl group, a phenyl group, and a methylamine moiety, making it a subject of interest in pharmaceutical and materials science research. The bromine substitution at the ortho position of the phenyl ring introduces steric and electronic effects that can influence reactivity and binding properties, a feature often explored in drug design and catalysis.

In recent years, the demand for halogenated aromatic amines like [(2-Bromophenyl)(phenyl)methyl](methyl)amine has surged due to their utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex biaryl structures, which are prevalent in agrochemicals, OLED materials, and bioactive molecules. Researchers frequently search for "efficient synthesis of brominated amines" or "applications of 2-bromophenyl derivatives," reflecting the compound's relevance in modern synthetic chemistry.

The physicochemical properties of CAS No. 885459-69-8 are critical for its handling and application. Its molecular weight, solubility profile, and stability under various conditions are often queried in academic and industrial settings. For instance, "solubility of [(2-Bromophenyl)(phenyl)methyl](methyl)amine in organic solvents" is a common search term, underscoring the need for precise data in process optimization. The compound's melting point and spectroscopic characteristics (e.g., NMR, IR) are also frequently cited in analytical protocols.

From a pharmaceutical perspective, [(2-Bromophenyl)(phenyl)methyl](methyl)amine serves as a potential intermediate for CNS-active compounds. Its structural similarity to known dopamine receptor ligands has prompted investigations into its bioactivity. Queries like "amine derivatives in neuropharmacology" or "role of brominated aromatics in drug discovery" align with these explorations. However, rigorous toxicity studies and regulatory compliance are essential before any therapeutic application, a point emphasized in recent literature.

In the realm of materials science, this compound's electron-deficient aromatic system makes it a candidate for organic semiconductors or ligands in coordination polymers. Searches for "bromophenyl-based materials for optoelectronics" or "amine-functionalized building blocks" reflect growing interest in its non-pharmaceutical uses. Its compatibility with polymerization catalysts and surface modification agents further broadens its industrial appeal.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like CAS No. 885459-69-8. Researchers are exploring "sustainable bromination methods" and "catalytic recycling of brominated intermediates" to minimize waste. The compound's biodegradability and eco-friendly alternatives are also trending topics, driven by stricter environmental regulations and corporate sustainability goals.

To conclude, [(2-Bromophenyl)(phenyl)methyl](methyl)amine (CAS No. 885459-69-8) exemplifies the intersection of structural complexity and multidisciplinary utility. Its applications span drug development, advanced materials, and catalysis, making it a staple in contemporary chemical research. As innovation continues, this compound will likely remain at the forefront of discussions on molecular design and functional materials.